Cas no 74695-91-3 (N-(Triethoxysilylpropyl)-O-poly(ethylene oxide) urethane)

• Product Name: N-(Triethoxysilylpropyl)-O-poly(ethylene oxide) urethane
• CAS No: 74695-91-3
• MF: C₁₄H₃₁NO₇Si
• MW: 353.483946084976
• MDL: MFCD00239553
• CID: 2703193
• PubChem ID: 121233068
• Update Time: 2025-07-21

N-(Triethoxysilylpropyl)-O-poly(ethylene oxide) urethane Chemical and Physical Properties

Names and Identifiers

• N-(Triethoxysilylpropyl)-O-poly(ethylene oxide) urethane
• N-(TRIETHOXYSILYLPROPYL)-O-POLYETHYLENE OXIDE URETHANE
• N-(TRIETHOXYSILYLPROPYL)-O-POLYETHYLENE OXIDE URETHANE, 95%
• MFCD00239553
• 74695-91-3
• 2-(2-hydroxyethoxy)ethyl N-(3-triethoxysilylpropyl)carbamate

• MDL： MFCD00239553
• Inchi： 1S/C14H31NO7Si/c1-4-20-23(21-5-2,22-6-3)13-7-8-15-14(17)19-12-11-18-10-9-16/h16H,4-13H2,1-3H3,(H,15,17)
• InChI Key： VRTQGYNWCZMQPT-UHFFFAOYSA-N
• SMILES： [Si](CCCNC(=O)OCCOCCO)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 353.18697886 g/mol
• Monoisotopic Mass: 353.18697886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 353.48
• Topological Polar Surface Area: 95.5

Additional information on N-(Triethoxysilylpropyl)-O-poly(ethylene oxide) urethane

Comprehensive Overview of N-(Triethoxysilylpropyl)-O-poly(ethylene oxide) urethane (CAS No. 74695-91-3)

N-(Triethoxysilylpropyl)-O-poly(ethylene oxide) urethane (CAS No. 74695-91-3) is a highly specialized organosilane compound that combines the properties of silane coupling agents and polyethylene oxide (PEO) chains. This unique hybrid structure makes it a versatile material for applications in coatings, adhesives, and surface modification technologies. The compound is particularly valued for its dual functionality: the triethoxysilyl group provides excellent adhesion to inorganic substrates like glass and metals, while the poly(ethylene oxide) urethane segment enhances compatibility with organic polymers and improves hydrophilicity.

In recent years, the demand for smart coatings and bio-compatible materials has surged, driven by advancements in medical devices, renewable energy, and sustainable packaging. N-(Triethoxysilylpropyl)-O-poly(ethylene oxide) urethane has emerged as a key player in these fields due to its ability to form durable, flexible, and water-resistant films. Researchers are also exploring its potential in drug delivery systems, where its PEO chains can reduce protein adsorption and improve biocompatibility. This aligns with the growing interest in non-fouling surfaces and anti-biofouling technologies, which are critical for marine coatings and biomedical implants.

From a chemical perspective, the urethane linkage in this compound offers enhanced mechanical strength and chemical resistance compared to traditional silane coupling agents. This makes it ideal for high-performance applications such as nanocomposites and hybrid materials. The triethoxysilylpropyl group ensures strong covalent bonding with substrates, while the PEO segment introduces tunable hydrophilicity and flexibility. Such properties are highly sought after in industries like electronics, where moisture resistance and adhesion are paramount.

Another area of interest is the compound's role in green chemistry and sustainable material development. As environmental regulations tighten, manufacturers are seeking alternatives to volatile organic compounds (VOCs) and hazardous additives. N-(Triethoxysilylpropyl)-O-poly(ethylene oxide) urethane stands out as a low-toxicity option that can replace conventional plasticizers and crosslinkers. Its hydrolytic stability and compatibility with aqueous systems further support its use in water-based formulations, a trend gaining traction in the coatings and adhesives markets.

In summary, N-(Triethoxysilylpropyl)-O-poly(ethylene oxide) urethane (CAS No. 74695-91-3) is a multifunctional compound bridging the gap between inorganic and organic chemistry. Its unique structure and properties make it indispensable for cutting-edge applications in biomedical engineering, renewable energy, and advanced materials science. As research continues to uncover new uses, this compound is poised to play an even greater role in shaping the future of high-performance materials.